Cas no 832077-71-1 (Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-)

Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- structure
832077-71-1 structure
Product name:Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
CAS No:832077-71-1
MF:C18H19N3OS
MW:325.42796
CID:676990
PubChem ID:44391875

Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
    • 2-(5-phenylpentylsulfanyl)-5-pyridin-2-yl-1,3,4-oxadiazole
    • 2-{5-[(5-PHENYLPENTYL)SULFANYL]-1,3,4-OXADIAZOL-2-YL}PYRIDINE
    • CHEMBL183622
    • BDBM50157133
    • 2-[5-(6-Phenyl-hexylsulfanyl)-[1,3,4]oxadiazol-2-yl]-pyridine
    • 832077-71-1
    • DTXSID10658672
    • Inchi: InChI=1S/C18H19N3OS/c1-3-9-15(10-4-1)11-5-2-8-14-23-18-21-20-17(22-18)16-12-6-7-13-19-16/h1,3-4,6-7,9-10,12-13H,2,5,8,11,14H2
    • InChI Key: KVEHPKXALGTNAF-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CCCCCSC2=NN=C(O2)C3=CC=CC=N3

Computed Properties

  • Exact Mass: 325.12488341g/mol
  • Monoisotopic Mass: 325.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 77.1Ų

Recommend Articles

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd